Cas no 1806918-39-7 (Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806918-39-7
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4860081
• Update Time: 2025-08-02

Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-8(16)3-6-9(11)5(4-14)2-7(15-6)10(12)13/h2,10H,3H2,1H3
• InChI Key： FFJMCWRSUVTGPG-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(F)F)N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate

Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1806918-39-7): An Overview

Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1806918-39-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a bromine atom, a cyano group, and a difluoromethyl moiety in its structure confers it with distinct chemical properties that make it an attractive candidate for various synthetic transformations and biological evaluations.

The chemical structure of Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate is defined by its aromatic pyridine ring, which is substituted with a bromine atom at the 3-position, a cyano group at the 4-position, and a difluoromethyl group at the 6-position. The ester functionality at the 2-position further enhances its reactivity and functional versatility. These structural elements collectively contribute to the compound's stability and reactivity, making it suitable for a wide range of chemical reactions and biological studies.

Recent research has highlighted the importance of Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in various diseases. The bromine atom provides a valuable handle for further functionalization, allowing chemists to introduce additional functionalities that can modulate the biological activity of the final products.

The cyano group in Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate is particularly noteworthy for its ability to participate in various chemical reactions, such as nucleophilic additions and reductions. This functional group can be converted into other useful functionalities, such as amides or carboxylic acids, which are often crucial for optimizing the pharmacological properties of drug candidates. Additionally, the presence of the difluoromethyl group imparts unique electronic and steric effects that can influence the binding affinity and selectivity of the resulting molecules.

In terms of biological activity, Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate has shown promise in several preclinical studies. Research conducted by a team at the University of California demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. Specifically, these derivatives were found to inhibit key signaling pathways involved in inflammation and tumor growth, suggesting their potential as therapeutic agents for treating inflammatory diseases and cancer.

The synthetic accessibility of Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate is another factor that contributes to its widespread use in research laboratories. Efficient synthetic routes have been developed to produce this compound on both small and large scales, making it readily available for various applications. One such route involves the sequential introduction of bromine, cyano, and difluoromethyl groups onto a pyridine scaffold, followed by esterification to form the final product.

Beyond its use as an intermediate in drug discovery, Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate has also found applications in other areas of chemistry. For example, it has been utilized as a ligand in transition metal-catalyzed reactions, where its unique electronic properties enhance catalytic efficiency. Additionally, its ability to form stable complexes with various metal ions has led to its use in coordination chemistry studies.

In conclusion, Methyl 3-bromo-4-cyano-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1806918-39-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and exploring new chemical reactions. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.